N-(2-methoxybenzyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H26N2O4S/c1-27-20-13-6-5-9-17(20)16-22-21(24)15-18-10-7-8-14-23(18)28(25,26)19-11-3-2-4-12-19/h2-6,9,11-13,18H,7-8,10,14-16H2,1H3,(H,22,24)
• InChI Key: AWAKJXLVISRFDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

N-(2-methoxybenzyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, also known as N-(2-methoxybenzyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Molecular Docking

N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide compounds have been synthesized using both conventional and microwave-assisted protocols. These compounds have shown inhibition potential against enzymes such as bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. Compound 8g, in particular, demonstrated notable activity with specific IC50 values, indicating its potency. Structure-activity relationship (SAR) studies, supported by molecular docking, explored the binding modes of these compounds against the studied enzymes (Virk et al., 2018).

Nucleophilic Reactivity and Synthetic Applications

Research has also focused on the nucleophilic reactivity and synthetic applications of N-acetylcarbamate potassium salts, including p-methoxybenzyl and 2,4-dimethoxybenzyl derivatives. These reagents are effective in producing N-alkylacetamides and respective carbamates, demonstrating their versatility in the synthesis of natural and pharmaceutical products. The stability and reactivity of these compounds under various conditions highlight their potential utility in synthetic chemistry (Sakai et al., 2022).

Biological Activity of N-substituted Derivatives

New series of N-aryl/aralkyl substitued-2"-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives have been synthesized and evaluated for their biological activities. These compounds have shown promising results against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes. The synthesis approach involves dynamic pH control in aqueous media, highlighting a novel method for generating these biologically active compounds (Khalid et al., 2014).

Serotonin Receptor Agonists

Benzamide derivatives with a polar substituent group at the 1-position of the piperidine ring have been synthesized and evaluated for their effects on gastrointestinal motility. Specifically, derivatives such as 4-amino-N-[1-[3-(benzylsulfonyl)propyl]piperidin-4-ylmethyl]-5-chloro-2-methoxybenzamide showed selective 5-HT4 receptor agonist properties. These compounds offer potential as novel prokinetic agents with reduced side effects, highlighting their significance in pharmacological research (Sonda et al., 2004).